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Compound of Interest

Compound Name: Dinitrosopentamethylenetetramine

Cat. No.: B087232 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

performance of foams formulated with DNPT compared to alternative blowing agents,

supported by experimental data and detailed methodologies.

This guide provides an objective comparison of the mechanical properties of polymeric foams

produced using dinitrosopentamethylenetetramine (DNPT) as a chemical blowing agent

against foams created with common alternatives, including Azodicarbonamide (ADC), 4,4′-

Oxybis(benzenesulfonyl hydrazide) (OBSH), and p-Toluenesulfonyl hydrazide (TSH). The

selection of a blowing agent is critical as it significantly influences the cellular structure and,

consequently, the mechanical performance of the final foamed product.

Comparative Analysis of Mechanical Properties
The mechanical properties of foams are intrinsically linked to the type of blowing agent used,

the polymer matrix, and the processing conditions. The following tables summarize the

quantitative data on key mechanical properties of foams produced with DNPT and its

alternatives across various polymer systems.

Natural Rubber (NR) Foams
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Blowing
Agent

Density
(g/cm³)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Compressio
n Set (%)

Tear
Strength
(kN/m)

DNPT ~0.65
Data Not

Available

Data Not

Available

Increased

with higher

content

Data Not

Available

Azodicarbona

mide (ADC)
0.46 - 0.78[1]

Decreased

with higher

content

Data Not

Available

Increased

with higher

content

Data Not

Available

Note: Direct comparative values for all properties under identical conditions are not readily

available in the public domain and would require specific experimental testing.

Ethylene Propylene Diene Monomer (EPDM) Foams
Blowing
Agent

Density
(g/cm³)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Compressio
n Set (%)

Tear
Strength
(kN/m)

DNPT
Lowest with

ADC blend[2]

Decreased

with higher

content[3]

Data Not

Available

Data Not

Available

Data Not

Available

Azodicarbona

mide (ADC)

Decreases

with higher

content[4]

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

4,4′-

Oxybis(benze

nesulfonyl

hydrazide)

(OBSH)

Not suitable

for even

porous

structure in

some

blends[3]

Data Not

Available

Data Not

Available

Worse elastic

recovery than

pure OBSH in

some

cases[5]

Data Not

Available

Polyvinyl Chloride (PVC) Foams
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Blowing
Agent

Density
(g/cm³)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Compressio
n Set (%)

Tear
Strength
(kN/m)

DNPT 0.6 - 0.8[6] >15[6]
Data Not

Available

Data Not

Available

Data Not

Available

Azodicarbona

mide (ADC)

Decompositio

n at 190-

215°C may

not suit softer

PVC[7]

Data Not

Available

Data Not

Available

Data Not

Available

Influenced by

blowing agent

concentration

[8]

Styrene-Butadiene Rubber (SBR) Foams
Blowing
Agent

Density
(g/cm³)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Compressio
n Set (%)

Tear
Strength
(kN/m)

DNPT
Data Not

Available

Data Not

Available
>500[9]

Data Not

Available

Data Not

Available

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparison of

mechanical properties.

Density Measurement
The apparent density of the foam samples is determined based on the standard ISO 845:2006

or ASTM D3574. The procedure involves:

Cutting a specimen of a regular shape (e.g., a cube or cylinder) from the foam sample.

Measuring the dimensions of the specimen accurately using a caliper.

Calculating the volume of the specimen.

Measuring the mass of the specimen using a calibrated analytical balance.
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Calculating the density by dividing the mass by the volume.

Tensile Testing
Tensile properties, including tensile strength and elongation at break, are determined following

the ASTM D3574, Test E standard. The general workflow is as follows:

Specimen Preparation: Dumbbell-shaped specimens are cut from the foam sheets.

Testing Machine: A universal testing machine equipped with a suitable load cell and grips is

used.

Procedure:

The thickness and width of the narrow section of the specimen are measured.

The specimen is mounted in the grips of the testing machine.

The specimen is pulled at a constant crosshead speed (e.g., 500 mm/min) until it ruptures.

The maximum load and the elongation at the point of rupture are recorded.

Calculation:

Tensile Strength (MPa) is calculated by dividing the maximum load by the original cross-

sectional area of the specimen.

Elongation at Break (%) is the percentage increase in length of the specimen at the

moment of rupture.

Compression Set Testing
The compression set, which indicates the permanent deformation of the foam after being

subjected to a compressive stress, is measured according to ISO 815-1 or ASTM D395

(Method B).

Specimen Preparation: Cylindrical or square specimens of a specified thickness are used.

Procedure:
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The initial thickness of the specimen is measured.

The specimen is compressed to a specified percentage of its original height (e.g., 25% or

50%) between two parallel plates.

The compressed specimen is placed in an oven at a specified temperature (e.g., 70°C or

100°C) for a set duration (e.g., 22 hours).

The specimen is removed from the compression device and allowed to recover at room

temperature for a specified time (e.g., 30 minutes).

The final thickness of the specimen is measured.

Calculation:

Compression Set (%) = [(Initial Thickness - Final Thickness) / (Initial Thickness - Spacer

Thickness)] * 100

Tear Strength Testing
The tear strength, or the resistance of the foam to the growth of a cut, is determined using the

ASTM D624 standard.

Specimen Preparation: Specimens with a specific shape (e.g., Angle, Crescent, or Trouser)

are used. For some specimen types, a small cut is intentionally made.

Testing Machine: A universal testing machine is used.

Procedure:

The thickness of the specimen is measured.

The specimen is mounted in the grips.

The grips are separated at a constant speed, and the force required to propagate the tear

is recorded.

Calculation:
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Tear Strength (kN/m) is calculated by dividing the maximum force by the thickness of the

specimen.

Visualizing the Process and Comparison
To better understand the experimental workflow and the logical relationships in the foaming

process, the following diagrams are provided.
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Fig 1. Experimental workflow for mechanical property testing of foams.
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DNPT Foaming Process Alternative Blowing Agents

DNPT
(Dinitrosopentamethylenetetramine)

Lower Decomposition Temp.
(190-210°C) [11]

Gas Generation
(N₂, etc.)

~260-290 mL/g [8]

Uniform Closed-Cell Structure [11]

Good Mechanical Properties
(e.g., High Elongation in SBR) [14]

Azodicarbonamide (ADC)

Variable Decomposition Temps.
(ADC: ~200-220°C, OBSH: ~130-160°C) [5]

OBSH TSH

Gas Generation
(N₂, CO, CO₂)

(ADC: ~220 mL/g, OBSH: ~125 mL/g)

Variable Cell Structures

Varied Mechanical Properties

Click to download full resolution via product page

Fig 2. Comparative logic of foaming processes: DNPT vs. Alternatives.

Conclusion
The choice of blowing agent has a pronounced effect on the mechanical properties of the

resulting foam. DNPT is characterized by a lower decomposition temperature compared to

ADC, which can be advantageous in preventing thermal degradation of the polymer matrix.[6]

The gas generated from DNPT is primarily nitrogen, which contributes to the formation of a

uniform, closed-cell structure.[6] This can lead to desirable mechanical properties such as high

elongation at break in SBR foams.[9]
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Alternative blowing agents like ADC and OBSH offer a wider range of decomposition

temperatures, allowing for process optimization with different polymers.[10] However, the

resulting cell structure and mechanical properties can be more variable. For instance, OBSH

may not be suitable for creating a uniform porous structure in certain rubber blends.[3]

Ultimately, the selection of a blowing agent should be based on the specific polymer system,

processing parameters, and the desired mechanical performance of the final foamed product.

This guide provides a foundational comparison to aid in this selection process. Further targeted

experimental studies are recommended for direct and conclusive comparisons for specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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study-of-the-mechanical-properties-of-foams-produced-with-dnpt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b087232#comparative-study-of-the-mechanical-properties-of-foams-produced-with-dnpt
https://www.benchchem.com/product/b087232#comparative-study-of-the-mechanical-properties-of-foams-produced-with-dnpt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087232?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

